Cas no 340736-32-5 ( )

• Product Name: &nbsp
• CAS No: 340736-32-5
• MF: C₇H₈N₄
• MW: 148.16522026062
• CID: 918736
• PubChem ID: 45078993
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-methyl-5H-pyrrolo[3,2-d]pyrimidin-4-amine
• 5H-PYRROLO[3,2-D]PYRIMIDIN-4-AMINE, 7-METHYL-
• DB-284180
• SCHEMBL10120463
• 5H-Pyrrolo[3,2-d]pyrimidin-4-amine,7-methyl-(9ci)
• 340736-32-5
•  

• Inchi： 1S/C7H8N4/c1-4-2-9-6-5(4)10-3-11-7(6)8/h2-3,9H,1H3,(H2,8,10,11)
• InChI Key： NPTAAVZWMGMJQN-UHFFFAOYSA-N
• SMILES： N1C=C(C)C2=C1C(N)=NC=N2

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.6Ų